Cas no 2172456-93-6 (2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}oxy)acetic acid)
2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}oxy)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}oxy)acetic acid
- 2172456-93-6
- EN300-1573237
- 2-({1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]azetidin-3-yl}oxy)acetic acid
-
- Inchi: 1S/C27H24N2O6/c30-25(31)16-34-19-13-29(14-19)26(32)17-6-5-7-18(12-17)28-27(33)35-15-24-22-10-3-1-8-20(22)21-9-2-4-11-23(21)24/h1-12,19,24H,13-16H2,(H,28,33)(H,30,31)
- InChI Key: DNVBOAJTNHPIKT-UHFFFAOYSA-N
- SMILES: O(CC(=O)O)C1CN(C(C2C=CC=C(C=2)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1
Computed Properties
- Exact Mass: 472.16343649g/mol
- Monoisotopic Mass: 472.16343649g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 8
- Complexity: 762
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 105Ų
2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}oxy)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1573237-0.05g |
2-({1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]azetidin-3-yl}oxy)acetic acid |
2172456-93-6 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1573237-0.1g |
2-({1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]azetidin-3-yl}oxy)acetic acid |
2172456-93-6 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1573237-0.25g |
2-({1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]azetidin-3-yl}oxy)acetic acid |
2172456-93-6 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1573237-0.5g |
2-({1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]azetidin-3-yl}oxy)acetic acid |
2172456-93-6 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1573237-1.0g |
2-({1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]azetidin-3-yl}oxy)acetic acid |
2172456-93-6 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1573237-2.5g |
2-({1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]azetidin-3-yl}oxy)acetic acid |
2172456-93-6 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1573237-5.0g |
2-({1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]azetidin-3-yl}oxy)acetic acid |
2172456-93-6 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1573237-10.0g |
2-({1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]azetidin-3-yl}oxy)acetic acid |
2172456-93-6 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1573237-50mg |
2-({1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]azetidin-3-yl}oxy)acetic acid |
2172456-93-6 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1573237-100mg |
2-({1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]azetidin-3-yl}oxy)acetic acid |
2172456-93-6 | 100mg |
$2963.0 | 2023-09-24 |
2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}oxy)acetic acid Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}oxy)acetic acid
2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}oxy)acetic acid: A Comprehensive Overview
2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}oxy)acetic acid, also known by its CAS registry number CAS No 2172456-93-6, is a complex organic compound with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural properties and its role in cutting-edge research, particularly in the fields of pharmacology and materials science.
The molecular structure of this compound is characterized by a benzoylazetidine core, which is further modified with a fluorenylmethoxycarbonyl (Fmoc) group and an acetic acid moiety. The presence of the Fmoc group, a well-known protecting group in peptide synthesis, suggests that this compound may play a role in peptide chemistry or as an intermediate in the synthesis of more complex molecules. Recent studies have highlighted the importance of such compounds in drug delivery systems, where their unique properties can enhance bioavailability and targeting efficiency.
One of the most intriguing aspects of this compound is its potential application in fluorescent imaging agents. The fluorenyl group within the Fmoc moiety is known for its strong fluorescence properties, making it a valuable component in bioimaging applications. Researchers have explored the use of similar compounds as probes for intracellular tracking and real-time monitoring of biochemical processes. This has opened new avenues for diagnostic tools in medicine and biotechnology.
In addition to its imaging applications, this compound has shown promise in the development of novel therapeutic agents. Its structure allows for functionalization at multiple sites, enabling the creation of derivatives with tailored pharmacokinetic profiles. Recent advancements in medicinal chemistry have demonstrated that such compounds can be optimized for specific therapeutic targets, such as enzyme inhibitors or receptor agonists/antagonists.
The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and peptide synthesis. Key steps include the coupling of the Fmoc group to the benzoylazetidine backbone and subsequent functionalization with the acetic acid moiety. Researchers have reported various strategies to optimize these reactions, including the use of coupling agents and activation techniques to improve yield and purity.
From an environmental standpoint, understanding the degradation pathways and ecological impact of this compound is crucial. Studies have shown that under certain conditions, such compounds can undergo hydrolysis or enzymatic cleavage, leading to their breakdown into less complex molecules. This information is vital for assessing their safety profile and ensuring sustainable practices in their production and use.
In conclusion, 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}oxy)acetic acid represents a versatile platform for exploring new frontiers in chemical research. Its unique structure, combined with its potential applications in medicine and technology, positions it as a key player in future scientific advancements.
2172456-93-6 (2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}oxy)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)